Cas no 65674-08-0 (Thiirane, (2-phenylethyl)-)

Thiirane, (2-phenylethyl)- structure
Thiirane, (2-phenylethyl)- structure
Product Name:Thiirane, (2-phenylethyl)-
CAS No:65674-08-0
MF:C10H12S
MW:164.267281532288
CID:1694856
PubChem ID:12387152
Update Time:2025-04-21

Thiirane, (2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiirane, (2-phenylethyl)-
    • 2-(2-phenylethyl)thiirane
    • DTXSID90495805
    • 65674-08-0
    • Inchi: 1S/C10H12S/c1-2-4-9(5-3-1)6-7-10-8-11-10/h1-5,10H,6-8H2
    • InChI Key: VWGOUWKQTFJUAL-UHFFFAOYSA-N
    • SMILES: S1CC1CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 164.06606
  • Monoisotopic Mass: 164.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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